Cas no 477334-06-8 (3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE)

3-(3-Chloro-4-methylanilino)-1-(2-naphthyl)-1-propanone is a specialized organic compound featuring a naphthyl ketone core substituted with a chloro-methylanilino moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (methyl) and electron-withdrawing (chloro) groups on the aniline ring enhances its versatility in electrophilic and nucleophilic reactions. The naphthyl group contributes to π-stacking interactions, potentially improving binding affinity in target applications. Its well-defined crystalline form ensures consistent purity, facilitating precise use in complex organic transformations. Suitable for controlled functionalization, this compound is particularly useful in developing bioactive molecules and advanced materials.
3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE structure
477334-06-8 structure
Product Name:3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
CAS No:477334-06-8
MF:C20H18ClNO
MW:323.816024303436
CID:931263
PubChem ID:2060437
Update Time:2025-06-27

3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

    • 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
    • 3-[(3-chloro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one
    • 3-(3-chloro-4-methylanilino)-1-naphthalen-2-ylpropan-1-one
    • JS-2528
    • 477334-06-8
    • 3-((3-Chloro-4-methylphenyl)amino)-1-(naphthalen-2-yl)propan-1-one
    • CS-0365434
    • AKOS005108300
    • Inchi: 1S/C20H18ClNO/c1-14-6-9-18(13-19(14)21)22-11-10-20(23)17-8-7-15-4-2-3-5-16(15)12-17/h2-9,12-13,22H,10-11H2,1H3
    • InChI Key: LQXGTYOZRAJOTM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC(=C1)NCCC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 323.1076919g/mol
  • Monoisotopic Mass: 323.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 29.1Ų

3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1436104-1g
3-((3-Chloro-4-methylphenyl)amino)-1-(naphthalen-2-yl)propan-1-one
477334-06-8 95+%
1g
¥1932.00 2024-05-12

Additional information on 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE

Comprehensive Overview of 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE (CAS No. 477334-06-8)

3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE, with the CAS number 477334-06-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of aryl ketone derivatives, which are known for their versatile applications in medicinal chemistry and material science. Its unique structure, featuring a naphthyl group and a chloromethylaniline moiety, makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for high-purity organic intermediates like 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE has surged, driven by advancements in drug discovery and biochemical research. Researchers are particularly interested in its potential role as a building block for kinase inhibitors, a class of compounds widely studied for their therapeutic applications. The compound's molecular weight and structural stability further enhance its utility in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS 477334-06-8 involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution, which are well-documented in the literature. Its chemical properties, such as solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, make it suitable for various experimental conditions. Additionally, its melting point and spectroscopic data (e.g., NMR and MS) are critical for quality control in industrial and academic settings.

From an SEO perspective, users frequently search for terms like "3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE supplier", "CAS 477334-06-8 price", and "naphthyl ketone derivatives applications". These queries reflect the growing interest in this compound's commercial availability and practical uses. Moreover, the rise of AI-driven drug design has led to increased curiosity about how such intermediates fit into computational chemistry workflows, particularly in virtual screening and molecular docking studies.

Environmental and safety considerations are also paramount when handling 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Regulatory compliance, such as adherence to REACH and GMP guidelines, ensures its safe use in research and manufacturing.

In conclusion, 3-(3-CHLORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE (CAS 477334-06-8) is a compound of significant scientific and industrial relevance. Its role in pharmaceutical intermediates and material science continues to expand, aligning with trends in precision medicine and green chemistry. For researchers and suppliers alike, understanding its properties and applications is essential for leveraging its full potential.

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